2-oxo-N-phenyl-2-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]acetamide

• IUPAC Name: 2-oxo-N-phenyl-2-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C22H22N4O2/c27-21(24-18-9-5-2-6-10-18)22(28)26-13-11-17(12-14-26)20-19(15-23-25-20)16-7-3-1-4-8-16/h1-10,15,17H,11-14H2,(H,23,25)(H,24,27)
• InChI Key: FIWBLOXAVCNGSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=C(C=NN2)C3=CC=CC=C3)C(=O)C(=O)NC4=CC=CC=C4
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

2-oxo-N-phenyl-2-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a member of the pyrazole family and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-oxo-N-phenyl-2-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]acetamide is not fully understood. However, it is believed to exert its antitumor activity by inducing apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In addition to its antitumor and anti-Alzheimer's activity, this compound has been shown to possess anti-inflammatory and analgesic properties. It has also been found to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins, molecules that are involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-oxo-N-phenyl-2-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]acetamide is its potent antitumor activity, which makes it a promising candidate for the development of new cancer therapies. However, this compound has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 2-oxo-N-phenyl-2-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]acetamide. One area of research could focus on the development of new cancer therapies based on this compound. Another area of research could focus on the development of new Alzheimer's disease treatments based on its ability to inhibit acetylcholinesterase. Additionally, further studies could investigate the potential of this compound as an anti-inflammatory and analgesic agent.

Synthesis Methods

The synthesis of 2-oxo-N-phenyl-2-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]acetamide involves the reaction of 4-phenyl-1H-pyrazole-5-carboxylic acid with 4-(4-bromophenyl)piperidine in the presence of triethylamine and N,N'-dicyclohexylcarbodiimide. The resulting intermediate is then treated with acetic anhydride to form the final product.

Scientific Research Applications

2-oxo-N-phenyl-2-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]acetamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has shown promising results in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of the neurotransmitter acetylcholine.